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Compound of Interest

Compound Name: 4-Ethyldodeca-3,6-diene

Cat. No.: B15174436

Disclaimer: No specific compound with the name "4-Ethyldodeca-3,6-diene" and an
associated CAS number could be identified in chemical databases. It is plausible that this
name contains a numbering inaccuracy. This guide will therefore focus on a structurally related
and plausible isomer, (3E,6E)-5-Ethyldodeca-3,6-diene, as a representative molecule for this
class of compounds. All data and protocols should be considered in this context.

Introduction

Substituted long-chain dienes are of significant interest in organic synthesis and materials
science due to their potential applications as monomers, fine chemical intermediates, and
bioactive molecules. Their reactivity is largely defined by the arrangement of the two double
bonds. In the case of a 3,6-diene, the double bonds are in a "skipped" or isolated arrangement,
which imparts reactivity similar to that of simple alkenes, in contrast to the unique electronic
properties of conjugated dienes.[1][2][3] This document provides a technical overview of the
properties, a hypothetical synthesis, and potential biological interactions of (3E,6E)-5-
Ethyldodeca-3,6-diene.

Chemical and Physical Properties

While experimental data for (3E,6E)-5-Ethyldodeca-3,6-diene is not readily available,
computational predictions from databases such as PubChem provide valuable insights into its
physicochemical properties.[4]
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Property Value Reference
Molecular Formula C14H26 PubChem
Molecular Weight 194.36 g/mol PubChem
(3E,6E)-5-ethyldodeca-3,6-
IUPAC Name ] PubChem
diene
CAS Number Not available
XLogP3-AA (Lipophilicity) 6 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor
0 PubChem
Count
Rotatable Bond Count 8 PubChem
Exact Mass 194.203450829 Da PubChem
Topological Polar Surface Area 0 A2 PubChem

Table 1: Computed Physicochemical Properties of (3E,6E)-5-Ethyldodeca-3,6-diene.[4]

Hypothetical Experimental Protocol: Synthesis of
(3E,6E)-5-Ethyldodeca-3,6-diene

The synthesis of specifically substituted skipped dienes can be approached through various
modern organic chemistry methodologies. A plausible route for the stereoselective synthesis of
(3E,6E)-5-Ethyldodeca-3,6-diene could involve a transition metal-catalyzed cross-coupling
reaction. Below is a hypothetical protocol based on established methods for diene synthesis.[5]

61718l

Objective: To synthesize (3E,6E)-5-Ethyldodeca-3,6-diene via a sequential cross-coupling
strategy.

Materials:

¢ (E)-1-bromo-1-butene
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Hex-1-yne

Ethylmagnesium bromide (Grignard reagent)
Palladium(ll) acetate

Triphenylphosphine

Copper(l) iodide

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride
Anhydrous magnesium sulfate

Standard glassware for inert atmosphere synthesis
Procedure:

e Step 1: Sonogashira Coupling. To a flame-dried, three-necked flask under an argon
atmosphere, add palladium(ll) acetate (2 mol%), triphenylphosphine (4 mol%), and copper(l)
iodide (3 mol%). Add anhydrous THF, followed by (E)-1-bromo-1-butene (1.0 equivalent) and
hex-1-yne (1.1 equivalents). The reaction mixture is stirred at room temperature for 12 hours.
The progress of the reaction is monitored by thin-layer chromatography (TLC).

Step 2: Work-up and Isolation of the Enyne Intermediate. Upon completion, the reaction is
guenched with a saturated agueous solution of ammonium chloride. The aqueous layer is
extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine,
dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.
The crude product, (E)-dec-3-en-5-yne, is purified by column chromatography on silica gel.

Step 3: Carbocupration and Alkylation. To a separate flame-dried flask under argon, prepare
a Gilman cuprate by adding copper(l) iodide to a solution of ethylmagnesium bromide in THF
at -78°C. The purified (E)-dec-3-en-5-yne (1.0 equivalent), dissolved in anhydrous THF, is
then added dropwise to the cuprate solution. The reaction is stirred at -78°C for 2 hours,
allowing for a syn-addition of the ethyl group across the alkyne.
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» Step 4: Final Product Isolation and Characterization. The reaction is quenched by the
addition of saturated aqueous ammonium chloride. The mixture is allowed to warm to room
temperature and extracted with hexane (3 x 50 mL). The combined organic extracts are
washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed in
vacuo. The final product, (3E,6E)-5-Ethyldodeca-3,6-diene, is purified by flash
chromatography.

Characterization: The structure and purity of the synthesized compound would be confirmed
by:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR to confirm the
connectivity and stereochemistry of the double bonds.

e Mass Spectrometry (MS): To confirm the molecular weight.
« Infrared (IR) Spectroscopy: To identify the characteristic C=C stretching frequencies.

Visualizations
Experimental Workflow
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Caption: Synthetic and characterization workflow for (3E,6E)-5-Ethyldodeca-3,6-diene.

Hypothetical Signhaling Pathway Involvement
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Long-chain hydrocarbons can interact with cellular membranes and potentially modulate the
activity of membrane-bound or intracellular receptors.

Ethyldodeca-3,6-diene
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Caption: Hypothetical interaction of a lipophilic molecule with a cellular signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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